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Compound of Interest

1-Bromo-2,3,4,5-
Compound Name:
tetrafluorobenzene

Cat. No.: B089577

Technical Data Sheet: 1-Bromo-2,3,4,5-
tetrafluorobenzene

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for 1-Bromo-2,3,4,5-tetrafluorobenzene, a key
reagent in synthetic organic chemistry, particularly in the development of fluorinated
compounds for pharmaceutical and material science applications.

Physicochemical Properties

The fundamental molecular properties of 1-Bromo-2,3,4,5-tetrafluorobenzene are
summarized below.
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Property Value References
Molecular Formula CeHBrF4

Linear Formula HCsF4Br [1]

Molecular Weight 228.97 g/mol [1]

CAS Number 1074-91-5 [1]

EC Number 214-048-7

Density 1.846 g/mL at 25 °C

Refractive Index n20/D 1.466

Flash Point 54 °C (129.2 °F) - closed cup

Experimental Protocols

This document focuses on the intrinsic molecular properties of 1-Bromo-2,3,4,5-
tetrafluorobenzene. Detailed experimental protocols for its use in specific synthetic
procedures are beyond the scope of this data sheet. Researchers should refer to relevant
literature for specific applications, such as its use in the synthesis of the catalyst Pd(AsPhs)a for
the preparation of cyclometalating ligands or in the synthesis of fluorinated rubrene.

Logical Relationships

The following diagram illustrates the relationship between the compound's identifiers and its
fundamental properties.
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1-Bromo-2,3,4,5-tetrafluorobenzene

is identified by \is described by

Molecular Formula

CAS: 1074-91-5 CoHBIE4

determines

Molecular Weight
228.97 g/mol

Figure 1. Core Properties of 1-Bromo-2,3,4,5-tetrafluorobenzene

Click to download full resolution via product page

Caption: Figure 1. Core Properties of 1-Bromo-2,3,4,5-tetrafluorobenzene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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